Cas no 101803-06-9 (5-Iodo-2-methoxypyrimidine)

• Product Name: 5-Iodo-2-methoxypyrimidine
• CAS No: 101803-06-9
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• MDL: MFCD18412677
• CID: 1090637
• PubChem ID: 10513944
• Update Time: 2025-06-10

5-Iodo-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxypyrimidine
• 2-methoxy-5-iodopyrimidine
• ACMC-20m4st
• AK143508
• CTK0G7984
• Pyrimidine, 5-iodo-2-methoxy-
• SureCN737749
• HWROBHLYCJFWCE-UHFFFAOYSA-N

• MDL： MFCD18412677
• Inchi： 1S/C5H5IN2O/c1-9-5-7-2-4(6)3-8-5/h2-3H,1H3
• InChI Key： HWROBHLYCJFWCE-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1)OC

Computed Properties

• Exact Mass: 235.94425
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Topological Polar Surface Area: 35

Experimental Properties

• PSA: 35.01

5-Iodo-2-methoxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-Iodo-2-methoxypyrimidine

Comprehensive Overview of 5-Iodo-2-methoxypyrimidine (CAS No. 101803-06-9): Properties, Applications, and Industry Insights

5-Iodo-2-methoxypyrimidine (CAS No. 101803-06-9) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its iodine substitution at the 5-position and a methoxy group at the 2-position, serves as a versatile building block in organic synthesis. Its molecular formula, C₅H₅IN₂O, and molecular weight of 236.01 g/mol make it a critical intermediate for designing drug candidates and specialty chemicals.

The unique structural features of 5-Iodo-2-methoxypyrimidine enable its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern medicinal chemistry. Researchers frequently employ this compound to synthesize heterocyclic compounds with potential biological activities, including antiviral and anticancer properties. Recent studies highlight its role in developing kinase inhibitors, a hot topic in targeted cancer therapy.

From an industrial perspective, the demand for 5-Iodo-2-methoxypyrimidine is driven by its compatibility with high-throughput screening (HTS) platforms and combinatorial chemistry. Its stability under various reaction conditions makes it a preferred choice for structure-activity relationship (SAR) studies. Additionally, the compound's relevance in precursor synthesis for fluorescence probes aligns with the growing interest in bioimaging technologies.

Environmental and regulatory considerations are also shaping the discourse around 5-Iodo-2-methoxypyrimidine. With increasing emphasis on green chemistry, researchers are exploring solvent-free or aqueous-phase reactions to minimize waste. This aligns with the broader industry trend toward sustainable synthesis, a frequently searched topic in academic and industrial forums.

In summary, 5-Iodo-2-methoxypyrimidine (CAS No. 101803-06-9) stands at the intersection of innovation and practicality, offering solutions for drug discovery, material science, and beyond. Its adaptability to emerging technologies ensures its continued relevance in a rapidly evolving scientific landscape.